Cas no 67443-54-3 (Ethyl 3-(O-Diethylthiocarbamoyl)phenylacetate)

• Product Name: Ethyl 3-(O-Diethylthiocarbamoyl)phenylacetate
• CAS No: 67443-54-3
• MF: C₁₅H₂₁NO₃S
• MW: 295.397143125534
• CID: 826524
• PubChem ID: 12423427
• Update Time: 2025-06-10

Ethyl 3-(O-Diethylthiocarbamoyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(O-Diethylthiocarbamoyl)phenylacetate
• ethyl 2-[3-(diethylcarbamothioyloxy)phenyl]acetate
• DTXSID30497580
• Ethyl {3-[(diethylcarbamothioyl)oxy]phenyl}acetate
• 67443-54-3
• AKOS030240832
• Ethyl 2-(3-((diethylcarbamothioyl)oxy)phenyl)acetate
• FT-0668225

• Inchi： 1S/C15H21NO3S/c1-4-16(5-2)15(20)19-13-9-7-8-12(10-13)11-14(17)18-6-3/h7-10H,4-6,11H2,1-3H3
• InChI Key： LNQCTGMKUOHMFO-UHFFFAOYSA-N
• SMILES： S=C(N(CC)CC)OC1=CC=CC(=C1)CC(=O)OCC

Computed Properties

• Exact Mass: 295.12421471g/mol
• Monoisotopic Mass: 295.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• Stability/Shelf Life: Store in Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Ethyl 3-(O-Diethylthiocarbamoyl)phenylacetate

Recent Advances in the Study of Ethyl 3-(O-Diethylthiocarbamoyl)phenylacetate (CAS: 67443-54-3)

Ethyl 3-(O-Diethylthiocarbamoyl)phenylacetate (CAS: 67443-54-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

One of the key areas of investigation has been the role of Ethyl 3-(O-Diethylthiocarbamoyl)phenylacetate in the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against a range of Gram-positive and Gram-negative bacteria. The study highlighted the importance of the thiocarbamoyl moiety in enhancing the compound's binding affinity to bacterial enzymes, thereby inhibiting their growth.

Another significant advancement involves the use of Ethyl 3-(O-Diethylthiocarbamoyl)phenylacetate as a building block in the synthesis of heterocyclic compounds. Researchers have successfully employed this compound in multicomponent reactions to produce pyrazole and thiazole derivatives, which are known for their diverse pharmacological properties. These findings were detailed in a recent article in Organic & Biomolecular Chemistry, which also discussed the compound's versatility in organic synthesis.

In addition to its antimicrobial and synthetic applications, Ethyl 3-(O-Diethylthiocarbamoyl)phenylacetate has been investigated for its potential role in cancer therapy. Preliminary in vitro studies have shown that certain analogs of this compound can induce apoptosis in cancer cells by modulating key signaling pathways. While these results are promising, further in vivo studies are needed to validate the compound's efficacy and safety.

The chemical stability and reactivity of Ethyl 3-(O-Diethylthiocarbamoyl)phenylacetate have also been subjects of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its structural characteristics and degradation pathways. These studies are crucial for optimizing the compound's storage and handling conditions, as well as for designing more stable derivatives.

In conclusion, Ethyl 3-(O-Diethylthiocarbamoyl)phenylacetate (CAS: 67443-54-3) continues to be a valuable compound in chemical biology and medicinal chemistry. Its diverse applications, ranging from antimicrobial agents to cancer therapeutics, underscore its potential for future drug development. Ongoing research is expected to further explore its mechanisms of action and expand its utility in the pharmaceutical industry.